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Compound of Interest

Compound Name: 4-Methylpyridine-2-carbaldehyde

Cat. No.: B1311750 Get Quote

CAS Number: 53547-60-7

This technical guide provides an in-depth overview of 4-Methylpyridine-2-carbaldehyde, a

key heterocyclic aldehyde for researchers, scientists, and professionals in drug development.

This document covers its chemical and physical properties, safety information, synthesis, and

its significant role as a precursor in the development of therapeutic agents.

Chemical and Physical Properties
4-Methylpyridine-2-carbaldehyde, also known as 2-Formyl-4-methylpyridine or 4-

Methylpicolinaldehyde, is a liquid at room temperature.[1] Its core structure consists of a

pyridine ring substituted with a methyl group at the 4-position and an aldehyde group at the 2-

position.

Table 1: Physicochemical Properties of 4-Methylpyridine-2-carbaldehyde
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Property Value Reference

CAS Number 53547-60-7 [2][3][4]

Molecular Formula C₇H₇NO [2][3]

Molecular Weight 121.14 g/mol [3]

Appearance Liquid [1]

Density 1.082 g/mL at 25 °C [1]

Refractive Index n20/D 1.531 [1]

Flash Point 85.6 °C (186.1 °F) [1]

Synonyms

2-Formyl-4-methylpyridine, 4-

Methylpicolinaldehyde, 2-

Formyl-4-picoline

[2]

Safety and Handling
4-Methylpyridine-2-carbaldehyde is classified as a substance that requires careful handling

in a laboratory setting.

Table 2: GHS Hazard Information
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Pictogram Signal Word Hazard Statements
Precautionary
Statements

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.H319:

Causes serious eye

irritation.

P264: Wash skin

thoroughly after

handling.P270: Do not

eat, drink or smoke

when using this

product.P280: Wear

protective gloves/ eye

protection/ face

protection.P301 +

P312: IF

SWALLOWED: Call a

POISON

CENTER/doctor if you

feel unwell.P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.P337 + P313:

If eye irritation

persists: Get medical

advice/attention.

This information is sourced from publicly available safety data sheets.[1][5][6][7]

It is recommended to handle this compound in a well-ventilated area, such as a chemical fume

hood, and to use appropriate personal protective equipment (PPE), including gloves and safety

glasses. Store in a tightly closed container in a dry and well-ventilated place.

Synthesis of 4-Methylpyridine-2-carbaldehyde
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The primary synthetic route to 4-Methylpyridine-2-carbaldehyde is through the selective

oxidation of the methyl group at the 2-position of 2,4-dimethylpyridine (2,4-lutidine). Selenium

dioxide (SeO₂) is a commonly employed oxidizing agent for this transformation.[8][9] The

methyl group at the 2-position is more susceptible to oxidation than the one at the 4-position.[9]

Experimental Protocol: Oxidation of 2,4-Lutidine with
Selenium Dioxide
This protocol is a representative procedure based on established methods for the selenium

dioxide oxidation of methylpyridines.[8][9]

Materials:

2,4-Lutidine

Selenium Dioxide (SeO₂)

1,4-Dioxane (anhydrous)

Ethyl acetate

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Inert gas (e.g., Nitrogen or Argon)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

2,4-lutidine (1 equivalent) in anhydrous 1,4-dioxane under an inert atmosphere.

Add selenium dioxide (1.1 equivalents) to the solution.

Heat the reaction mixture to reflux (approximately 101 °C) and maintain this temperature for

several hours. The progress of the reaction should be monitored by Thin Layer
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Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the precipitated black selenium metal.

Concentrate the filtrate under reduced pressure to remove the 1,4-dioxane.

Dissolve the crude residue in ethyl acetate and wash with a saturated sodium bicarbonate

solution to remove any acidic byproducts.

Separate the organic layer, dry over anhydrous magnesium sulfate, and filter.

Concentrate the organic layer under reduced pressure to obtain the crude 4-
Methylpyridine-2-carbaldehyde.

Purify the crude product by column chromatography on silica gel to yield the pure product.
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Synthesis Workflow of 4-Methylpyridine-2-carbaldehyde
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Reaction

Workup & Purification

Final Product

2,4-Lutidine

Oxidation in Dioxane
(Reflux)

Selenium Dioxide (SeO₂)

Filtration
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Role in Anticancer Drug Development

4-Methylpyridine-2-carbaldehyde
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Thiosemicarbazide Derivatives
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Ribonucleotide Reductase (RNR)
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Inhibition of Deoxyribonucleotide
Synthesis

Inhibition of DNA Synthesis &
Cell Proliferation

Anticancer Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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